Cas no 1888661-71-9 (2-(tert-butoxycarbonylamino)-4-cyclobutyl-butanoic acid)

2-(tert-Butoxycarbonylamino)-4-cyclobutyl-butanoic acid is a protected amino acid derivative featuring a cyclobutyl side chain and a Boc (tert-butoxycarbonyl) protecting group on the amine functionality. This compound is particularly valuable in peptide synthesis, where the Boc group provides stability under basic conditions and can be selectively removed under acidic conditions without affecting other sensitive functional groups. The cyclobutyl moiety introduces steric and conformational constraints, making it useful for studying structure-activity relationships in medicinal chemistry. Its high purity and well-defined reactivity profile ensure consistent performance in solid-phase and solution-phase peptide coupling reactions. This intermediate is commonly employed in the synthesis of bioactive peptides and peptidomimetics.
2-(tert-butoxycarbonylamino)-4-cyclobutyl-butanoic acid structure
1888661-71-9 structure
Product Name:2-(tert-butoxycarbonylamino)-4-cyclobutyl-butanoic acid
CAS No:1888661-71-9
MF:C13H23NO4
MW:257.3260242939
CID:5104204
PubChem ID:70330850
Update Time:2026-03-03

2-(tert-butoxycarbonylamino)-4-cyclobutyl-butanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-{[(tert-butoxy)carbonyl]amino}-4-cyclobutylbuta noic acid
    • PB42283
    • PB42284
    • 2-{[(tert-butoxy)carbonyl]amino}-4-cyclobutylbutanoic acid
    • 4-Cyclobutyl-2-[(2-methylpropan-2-yl)oxycarbonylamino]butanoic acid
    • 2-(tert-butoxycarbonylamino)-4-cyclobutyl-butanoic acid
    • Inchi: 1S/C13H23NO4/c1-13(2,3)18-12(17)14-10(11(15)16)8-7-9-5-4-6-9/h9-10H,4-8H2,1-3H3,(H,14,17)(H,15,16)
    • InChI Key: OTCAYPVLVXQJGB-UHFFFAOYSA-N
    • SMILES: O(C(NC(C(=O)O)CCC1CCC1)=O)C(C)(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 7
  • Complexity: 305
  • XLogP3: 2.9
  • Topological Polar Surface Area: 75.6

2-(tert-butoxycarbonylamino)-4-cyclobutyl-butanoic acid Pricemore >>

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Additional information on 2-(tert-butoxycarbonylamino)-4-cyclobutyl-butanoic acid

2-(tert-butoxycarbonylamino)-4-cyclobutyl-butanoic acid: A Comprehensive Overview

2-(tert-butoxycarbonylamino)-4-cyclobutyl-butanoic acid, with the CAS number 1888661-71-9, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which combines a tert-butoxycarbonyl (Boc) group, an amino functionality, and a cyclobutyl moiety. The presence of these functional groups makes it a versatile molecule with potential applications in drug design and synthesis.

The Boc group, as highlighted by the term tert-butoxycarbonylamino, is a well-known protecting group in peptide synthesis. Its role in this compound suggests that it may be used as an intermediate in the synthesis of more complex molecules, particularly those requiring controlled deprotection steps. The cyclobutyl group, indicated by the term cyclobutyl, introduces strain into the molecule, which can be advantageous in certain drug design scenarios where conformational rigidity is desired.

Recent studies have explored the potential of this compound in various therapeutic areas. For instance, researchers have investigated its role in modulating enzyme activity, particularly in pathways relevant to neurodegenerative diseases. The cyclobutyl moiety has been shown to enhance the compound's ability to penetrate cellular membranes, making it a promising candidate for drug delivery systems.

In terms of synthesis, the preparation of 2-(tert-butoxycarbonylamino)-4-cyclobutyl-butanoic acid involves multi-step reactions that highlight its chemical complexity. The use of advanced catalytic methods has enabled researchers to optimize the synthesis process, improving both yield and purity. These advancements are critical for scaling up production if the compound is to be used in clinical trials or commercial applications.

The application of computational chemistry tools has further enhanced our understanding of this compound's properties. Molecular modeling studies have revealed that the Boc group plays a crucial role in stabilizing certain conformations of the molecule, which could be essential for its biological activity. Additionally, quantum mechanical calculations have provided insights into the electronic properties of the compound, aiding in the prediction of its reactivity under various conditions.

From an environmental perspective, there is growing interest in understanding the biodegradability and toxicity profiles of compounds like 2-(tert-butoxycarbonylamino)-4-cyclobutyl-butanoic acid. Preliminary studies suggest that it exhibits moderate biodegradability under aerobic conditions, which is a positive indicator for its potential use in sustainable chemical processes. However, further research is required to fully assess its environmental impact.

In conclusion, 2-(tert-butoxycarbonylamino)-4-cyclobutyl-butanoic acid represents a valuable addition to the arsenal of compounds available for drug discovery and chemical synthesis. Its unique structure and functional groups make it a versatile tool with applications across multiple disciplines. As research continues to uncover its full potential, this compound is poised to play a significant role in advancing both academic and industrial efforts in organic chemistry and pharmacology.

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